Cas no 1428352-83-3 (1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1428352-83-3
• MF: C₁₇H₁₄ClN₃O₂S
• MW: 359.829961299896
• CID: 6154145
• PubChem ID: 71793585
• Update Time: 2025-07-10

1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• F6246-1424
• 2-[2-(4-chlorophenyl)-2-oxoethyl]-4-cyclopropyl-5-thiophen-2-yl-1,2,4-triazol-3-one
• 1-[2-(4-chlorophenyl)-2-oxoethyl]-4-cyclopropyl-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 1428352-83-3
• AKOS024543962
• VU0540731-1
• 1-(2-(4-chlorophenyl)-2-oxoethyl)-4-cyclopropyl-3-(thiophen-2-yl)-1H-1,2,4-triazol-5(4H)-one
• 2-(2-(4-chlorophenyl)-2-oxoethyl)-4-cyclopropyl-5-(thiophen-2-yl)-2,4-dihydro-3H-1,2,4-triazol-3-one

• Inchi： 1S/C17H14ClN3O2S/c18-12-5-3-11(4-6-12)14(22)10-20-17(23)21(13-7-8-13)16(19-20)15-2-1-9-24-15/h1-6,9,13H,7-8,10H2
• InChI Key： AHDCJFLNVKQQKS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN1C(N(C(C2=CC=CS2)=N1)C1CC1)=O)=O

Computed Properties

• Exact Mass: 359.0495256g/mol
• Monoisotopic Mass: 359.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.2Ų

Additional information on 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

Comprehensive Analysis of 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1428352-83-3)

The compound 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1428352-83-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolone core combined with cyclopropyl and thiophene moieties, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and material science. The 1,2,4-triazol-5-one derivatives, including CAS No. 1428352-83-3, are frequently explored for their antimicrobial, anti-inflammatory, and anticancer properties. This compound's 4-chlorophenyl and thiophen-2-yl substituents further enhance its binding affinity to enzymes and receptors, making it a subject of intense study in medicinal chemistry.

From a synthetic perspective, the preparation of 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one involves multi-step organic reactions, often requiring catalysts and optimized conditions to achieve high yields. Its CAS No. 1428352-83-3 serves as a critical identifier for researchers sourcing the compound for experimental purposes. The growing interest in sustainable synthesis methods has also led to investigations into greener pathways for producing such complex molecules.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, derivatives of 1,2,4-triazol-5-one are evaluated for their efficacy as herbicides or pesticides. The cyclopropyl group in CAS No. 1428352-83-3 may contribute to improved stability and bioavailability, addressing key challenges in crop protection formulations. This aligns with the global push for eco-friendly agrochemicals that minimize environmental impact.

Analytical characterization of 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, which are crucial for reproducibility in research. The compound's CAS No. 1428352-83-3 is often cross-referenced in databases to ensure accurate identification and avoid confusion with structurally similar molecules.

As the scientific community continues to explore small-molecule therapeutics, CAS No. 1428352-83-3 represents a valuable addition to the toolkit of researchers. Its combination of heterocyclic diversity and functional group versatility opens doors to innovative applications in drug design and material science. Future studies may focus on optimizing its pharmacokinetic properties or derivatizing its core structure to enhance selectivity for specific targets.

In conclusion, 1-2-(4-chlorophenyl)-2-oxoethyl-4-cyclopropyl-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1428352-83-3) stands as a compelling example of how molecular innovation drives progress in multiple scientific disciplines. Its study not only advances fundamental chemistry but also contributes to solving real-world challenges in healthcare and agriculture.